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Compound of Interest

Compound Name: 2-Bromo-5-nitroaniline

Cat. No.: B076971

This technical guide provides an in-depth overview of the melting point and solubility of 2-
Bromo-5-nitroaniline, a key intermediate in various organic syntheses. The information is

intended for researchers, scientists, and professionals in drug development and chemical
manufacturing.

Core Physical Properties

2-Bromo-5-nitroaniline is a yellow crystalline solid. Its fundamental physical characteristics
are crucial for its application in synthesis, purification, and formulation.

Data Presentation

The following tables summarize the key quantitative data for the melting point and solubility of
2-Bromo-5-nitroaniline.

Physical Property Value Source
Melting Point 139-141 °C

137-142 °C

150-153 °C
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Solvent Solubility Source
Water Slightly soluble

Ethanol Soluble

Acetone Soluble

Experimental Protocols

Accurate determination of melting point and solubility is fundamental to chemical
characterization. The following are detailed methodologies for these key experiments.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a key indicator of its purity. A sharp melting range
typically signifies a pure compound, while a broad and depressed range often indicates the
presence of impurities. The capillary method is a widely used and reliable technique.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Fisher-Johns)
e Capillary tubes (sealed at one end)

e Mortar and pestle

e Spatula

Procedure:

e Sample Preparation: Ensure the 2-Bromo-5-nitroaniline sample is completely dry and finely
powdered. A small amount of the sample is placed on a clean, dry surface.

o Loading the Capillary Tube: The open end of a capillary tube is gently pressed into the
sample powder. The tube is then inverted and tapped lightly on a hard surface to allow the
powder to fall to the sealed end. This process is repeated until a packed column of 2-3 mm in
height is achieved.
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o Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus.

o Rapid Determination (Optional but Recommended): A preliminary rapid heating is performed
to get an approximate melting point. This helps in setting the parameters for a more accurate
measurement.

o Accurate Determination: A fresh sample is prepared. The apparatus is heated rapidly to a
temperature about 15-20°C below the approximate melting point. The heating rate is then
reduced to 1-2°C per minute.

o Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
becomes a liquid is recorded as the end of the melting range.

Solubility Determination

Understanding the solubility of a compound is critical for reaction setup, extraction, and
purification (crystallization).

Apparatus:

Test tubes

Vortex mixer or stirring rods

Graduated pipettes or cylinders

Analytical balance
Procedure:

e Solvent Selection: A range of solvents of varying polarities should be tested, including water,
alcohols (e.g., ethanol), and non-polar organic solvents.

o Sample Preparation: A pre-weighed amount of 2-Bromo-5-nitroaniline (e.g., 10 mg) is
placed into a clean, dry test tube.
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e Solvent Addition: A specific volume of the chosen solvent (e.g., 1 mL) is added to the test
tube.

e Mixing: The mixture is agitated vigorously for a set period (e.g., 60 seconds) using a vortex
mixer or by continuous stirring.

e Observation: The mixture is visually inspected to determine if the solid has completely
dissolved. The compound is classified as soluble, partially soluble, or insoluble.

e Qualitative Solubility Classification: For a more systematic approach, a qualitative solubility
scheme can be employed. This often involves testing solubility in water, dilute acid (e.g., 5%
HCI), and dilute base (e.g., 5% NaOH) to classify the compound based on its acidic, basic,
or neutral properties.

Logical Workflow for Physicochemical
Characterization

The following diagram illustrates a logical workflow for the characterization of a chemical
compound like 2-Bromo-5-nitroaniline, starting from initial reception of

¢ To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2-
Bromo-5-nitroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076971#2-bromo-5-nitroaniline-melting-point-and-
solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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